Cas no 126985-05-5 (3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-)

3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy- structure
126985-05-5 structure
Product Name:3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-
CAS No:126985-05-5
MF:C15H8Br2O6
MW:444.028423309326
CID:158710
PubChem ID:5288217
Update Time:2025-04-19

3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzofuranone,2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]-4,6-dihydroxy-
    • (2Z)-2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylidene]-4,6-dihydroxy-1-benzofuran-3-one
    • 3',5'-dibromo-2',4,4',6-tetrahydroxyaurone
    • (2Z)-2-[(3,5-dibromo-2,4-dihydroxyphenyl)methylidene]-4,6-dihydroxy-1-benzofuran-3(2H)-one
    • 3,5-Dbtha
    • QT9515X0WW
    • 105098-41-7
    • DB07775
    • 2-((3,5-Dibromo-2,4-dihydroxyphenyl)methylene)-4,6-dihydroxy-3(2H)-benzofuranone
    • EMD-47021
    • NS00069160
    • 126985-05-5
    • UNII-QT9515X0WW
    • 3',5'-Dibromo-2',4,4',6'-Tetrahydroxy Aurone
    • CHEBI:47414
    • Q27096993
    • PD005476
    • 3(2H)-Benzofuranone, 2-((3,5-dibromo-2,4-dihydroxyphenyl)methylene)-4,6-dihydroxy-, (Z)-
    • (Z)-3',5'-dibromo-2',4,4',6'-tetrahydroxyaurone
    • Inchi: 1S/C15H8Br2O6/c16-7-1-5(13(20)12(17)14(7)21)2-10-15(22)11-8(19)3-6(18)4-9(11)23-10/h1-4,18-21H/b10-2-
    • InChI Key: BRPKBUNFOZFULQ-SGAXSIHGSA-N
    • SMILES: BrC1=C(C(=CC(=C1O)/C=C1/C(C2C(=CC(=CC=2O/1)O)O)=O)Br)O

Computed Properties

  • Exact Mass: 441.86864
  • Monoisotopic Mass: 441.868763
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • Surface Charge: 0
  • Tautomer Count: 171
  • XLogP3: 4.1

Experimental Properties

  • Density: 2.22
  • Boiling Point: 616.4°Cat760mmHg
  • Flash Point: 326.6°C
  • Refractive Index: 1.847
  • PSA: 107.22
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